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Compound of Interest

N-(4-Chlorophenyl)glycine tert-
Compound Name:

Butyl ester
CAS No.: 139088-99-6
Cat. No.: B7862796

Get Quote

\ J

Technical Guide for Laboratory & Safety Professionals Compound CAS: 139088-99-6 Chemical
Class: Halogenated Amino Acid Ester

Executive Summary & Hazard Classification

Effective disposal of N-(4-Chlorophenyl)glycine tert-Butyl ester requires strict adherence to
protocols designed for halogenated organic compounds.[1] Unlike simple organic waste, the
presence of the chlorine atom on the phenyl ring dictates specific segregation streams to
prevent the formation of hazardous byproducts (such as dioxins) during incineration and to
comply with environmental regulations (RCRA).

This guide provides a self-validating workflow for researchers to dispose of this compound
safely, ensuring compliance with federal regulations and minimizing disposal costs.

Chemical Identification Table
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Parameter Data

Chemical Name N-(4-Chlorophenyl)glycine tert-Butyl ester
CAS Number 139088-99-6

Molecular Formula C12H16CINO2

Molecular Weight 241.72 g/mol

Physical State Solid (typically white to off-white powder)
Disposal Class Halogenated Organic Waste

Strategic Hazard Assessment (The "Why")

Before handling waste, understanding the causality of the protocol is essential for safety.

» Halogen Content: The chlorine substituent necessitates segregation from non-halogenated
solvents.[2] If mixed with non-halogenated waste (e.g., acetone, ethanol), the entire volume

must be treated as halogenated waste, significantly increasing disposal costs (often 2-3x
higher) and complicating the incineration process.

o Chemical Stability: While glycine esters are generally stable, they can hydrolyze under acidic
or basic conditions. Waste containers should be kept at neutral pH to prevent uncontrolled
hydrolysis and pressure buildup.

¢ Unknown Toxicity (Precautionary Principle): Toxicological data for this specific ester is
limited. Therefore, it must be handled as a potential irritant and aquatic toxin. All disposal
procedures must assume the material is hazardous.

Operational Disposal Protocols
Protocol A: Disposal of Pure Solid Waste (Excess or
Expired)

Use this protocol for expired stock or weighed excess powder.
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e Segregation: Do not dissolve the solid in solvent for the sole purpose of disposal. This
increases waste volume unnecessary.

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar
compatible with solid hazardous waste.

e Labeling:
o Affix a hazardous waste tag immediately.[3]

o Chemical Name: Write out the full name: "N-(4-Chlorophenyl)glycine tert-Butyl ester".
Do not use abbreviations or formulas.

o Hazard Checkbox: Mark "Toxic" and "lrritant".
o Transfer: Transfer the solid using a disposable spatula. Cap the container tightly.

e Secondary Containment: Place the jar in a secondary bin until pickup to capture any
potential breakage.

Protocol B: Disposal of Reaction Mixtures (Liquid
Waste)

Use this protocol for mother liquors, filtrates, or reaction solutions containing the compound.
o Stream Identification: Identify the primary solvent.

o Scenario 1: Solvent is halogenated (e.g., DCM, Chloroform).

o Scenario 2: Solvent is non-halogenated (e.g., Ethyl Acetate, Methanol).[2]
» Consolidation:

o CRITICAL STEP: Regardless of the solvent, the presence of N-(4-Chlorophenyl)glycine
tert-Butyl ester renders the mixture Halogenated Waste.

o Pour the solution into the Halogenated Solvents waste drum/carboy.
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o Incompatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,
Nitric acid) or strong bases, which could react with the ester or amine functionality.

» Log Entry: Record the approximate concentration and volume added to the waste log.

Protocol C: Contaminated Debris

Use this protocol for gloves, weigh boats, and paper towels.
e Trace vs. Gross Contamination:

o Trace (Dry): Disposable gloves and paper towels with no visible residue can often be
disposed of in regular trash (consult local EHS rules).

o Gross (Visible): Items visibly soiled with the compound must be treated as hazardous
waste.

e Bagging: Place grossly contaminated items in a clear, heavy-duty plastic bag (6-mil).

o Tagging: Label as "Solid Hazardous Debris - Contaminated with Halogenated Organics".

Visual Disposal Logic (Decision Tree)

The following diagram illustrates the decision-making process to ensure the compound enters
the correct waste stream.
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Figure 1: Decision matrix for segregating N-(4-Chlorophenyl)glycine tert-Butyl ester waste
streams. Note the critical path for non-halogenated solvents containing the solute.

Emergency Response & Spill Procedures
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In the event of a spill during the disposal process, follow the S.W.I.M. protocol:

S - Stop the spill: If safe, upright the container.

W - Warn others: Alert nearby personnel.

| - Isolate the area: Restrict access.

M - Minimize exposure: Don appropriate PPE (Nitrile gloves, safety goggles, lab coat).
Specific Cleanup Steps:

o Solid Spill: Do not dry sweep if dust generation is likely. Use a wet wipe or a HEPA-filtered
vacuum dedicated to chemical cleanup. Place waste in the Solid Hazardous Waste
container.

e Solution Spill: Cover with an absorbent pad or vermiculite. Once absorbed, scoop into a bag
and label as "Debris contaminated with Halogenated Organics".

o Skin Contact: Wash immediately with soap and water for 15 minutes. The lipophilic nature of
the tert-butyl ester may facilitate skin absorption; do not use solvents (like ethanol) to wash
skin, as this increases absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://drs.illinois.edu/
https://www.safety.admin.cam.ac.uk/
https://www.benchchem.com/product/b7862796?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7862796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 1. ptb.de [ptb.de]

e 2. uakron.edu [uakron.edu]

e 3. 7.2 Organic Solvents [ehs.cornell.edu]

e 4. braun.matse.illinois.edu [braun.matse.illinois.edu]

e To cite this document: BenchChem. [Proper Disposal Procedures: N-(4-Chlorophenyl)glycine
tert-Butyl Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7862796/docs#proper-disposal-procedures-n-4-
chlorophenyl-glycine-tert-butyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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